Cas no 135361-13-6 (6-Deoxyerythromycin A)

• Product Name: 6-Deoxyerythromycin A
• CAS No: 135361-13-6
• MF: C₃₇H₆₇NO₁₂
• MW: 717.927393198013
• CID: 198042
• Update Time: 2024-02-29

6-Deoxyerythromycin A Chemical and Physical Properties

Names and Identifiers

• Erythromycin,6-deoxy- (9CI)
• 6-deoxyerythromycin A
• (3R,4S,5R,6S,7S,9R,11R,12R,13S,14R)-6-{[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-14-ethyl-12,13-dihydroxy-4-{[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione (non-preferred name)
• 6-Deoxyerythromycin
• 6-Deoxyerythromycin A

• Inchi： 1S/C37H67NO12/c1-14-26-37(10,44)32(41)21(5)28(39)18(2)15-19(3)30(50-35-29(40)25(38(11)12)16-20(4)46-35)22(6)31(23(7)34(43)48-26)49-27-17-36(9,45-13)33(42)24(8)47-27/h18-27,29-33,35,40-42,44H,14-17H2,1-13H3/t18-,19+,20-,21+,22-,23-,24+,25+,26-,27+,29-,30+,31+,32-,33+,35+,36-,37-/m1/s1
• InChI Key： ZUGIGWIPEYNYJV-FZWPAWTOSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@H](C)C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=O

Computed Properties

• Exact Mass: 717.466
• Monoisotopic Mass: 717.466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 174

Experimental Properties

• Density: 1.17
• Boiling Point: 794.3°Cat760mmHg
• Flash Point: 434.2°C
• Refractive Index: 1.526
• PSA: 173.68000
• LogP: 2.67070